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Compound of Interest

Compound Name:
5-Hydroxy-2-

methylbenzenesulfonic acid

Cat. No.: B011976 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the physical properties of various isomers

of hydroxymethylbenzenesulfonic acid, with a primary focus on 5-Hydroxy-2-
methylbenzenesulfonic acid and its more extensively studied structural isomers. Due to the

limited availability of experimental data for 5-Hydroxy-2-methylbenzenesulfonic acid, this

document also includes comprehensive data for 2-Hydroxy-5-methylbenzenesulfonic acid and

4-Hydroxy-2-methylbenzenesulfonic acid to provide a comparative context for researchers.

Data Presentation: Physical and Chemical
Properties
The following table summarizes the key physical and chemical properties of three isomers of

hydroxymethylbenzenesulfonic acid. These values have been aggregated from various

chemical databases and literature sources.
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Property
5-Hydroxy-2-
methylbenzenesulf
onic acid

2-Hydroxy-5-
methylbenzenesulf
onic acid

4-Hydroxy-2-
methylbenzenesulf
onic acid

CAS Number 102014-39-1[1] 7134-06-7[2][3] 7134-05-6[1][4][5]

Molecular Formula C₇H₈O₄S[1][6] C₇H₈O₄S[2][3] C₇H₈O₄S[1][4][5]

Molecular Weight 188.20 g/mol [6] 188.20 g/mol [2] 188.20 g/mol [7]

Melting Point Not available 59-62 °C[8] Not available

Boiling Point Not available Not available Not available

Density Not available
1.482±0.06 g/cm³

(Predicted)[8]

1.482±0.06 g/cm³

(Predicted)[9]

pKa Not available
-0.53±0.30 (Predicted)

[8]

-0.16±0.50 (Predicted)

[5][9]

Solubility Not available Soluble in water.[10]

Soluble in DMSO

(Slightly), Methanol

(Slightly).[9]

LogP Not available 1.2 (Computed)[2] 0.7 (Computed)[7]

Appearance Not available
Crystalline solid or

viscous liquid.[10]
Solid.[9]

Experimental Protocols & Methodologies
The determination of the physical properties of sulfonic acids involves a range of standard and

specialized analytical techniques. While specific experimental details for 5-Hydroxy-2-
methylbenzenesulfonic acid are not readily available, the following protocols are generally

applicable for the synthesis and characterization of this class of compounds.

1. Synthesis via Sulfonation of Cresol

A common method for preparing hydroxymethylbenzenesulfonic acids is through the

electrophilic aromatic substitution of a cresol isomer (methylphenol) with a sulfonating agent.
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Protocol: m-Cresol is dissolved in concentrated sulfuric acid. The mixture is then heated,

typically to around 100°C, and stirred for an extended period (e.g., overnight) under an inert

atmosphere to facilitate the sulfonation reaction. The reaction mixture is subsequently

cooled, diluted with water, and neutralized with a base such as sodium carbonate to a high

pH. The resulting sodium salt of the sulfonic acid can be isolated by washing with an organic

solvent and concentrating the aqueous phase. Further purification can be achieved by

recrystallization from a suitable solvent like ethanol.[11]

2. Determination of Melting Point

The melting point of solid derivatives is a key indicator of purity.

Protocol: A small, dry sample of the crystalline solid is packed into a capillary tube. The tube

is placed in a melting point apparatus and heated at a controlled rate. The temperature range

from the first appearance of liquid to the complete melting of the solid is recorded as the

melting point. For a pure compound, this range is typically narrow.

3. Spectroscopic Analysis (NMR and IR)

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are crucial for structural

elucidation and confirmation.

¹H and ¹³C NMR Spectroscopy: The compound is dissolved in a suitable deuterated solvent

(e.g., DMSO-d₆). For ¹H NMR of a related isomer, 3-amino-2-hydroxy-5-

methylbenzenesulfonic acid, characteristic singlets for the aromatic protons and methyl

protons were observed, along with broadened signals for protons on the ammonium and

hydroxyl groups.[12]

FT-IR Spectroscopy: A sample is analyzed, often as a solid mixed with KBr to form a pellet.

The infrared spectrum reveals characteristic absorption bands for the different functional

groups. For sulfonic acids, key stretches include the broad O-H band (from both the hydroxyl

and sulfonic acid groups), S=O stretching, and C-S stretching.[13][14]

4. Chromatographic Analysis (HPLC)

High-Performance Liquid Chromatography (HPLC) is used to assess the purity of the

compound and can be employed in quantitative analysis.
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Protocol: A specialized HPLC method, such as the BIST™ (Bridge Ion Separation

Technology), can be used for the analysis of sulfonic acids. This technique allows for the

separation of anionic analytes on a negatively-charged, cation-exchange column by using a

multi-charged positive buffer in a largely organic mobile phase. Detection can be achieved

using methods like Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry

(LC-MS).[15]

Visualizations: Workflows and Relationships
Diagram 1: General Synthesis and Purification Workflow
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General Synthesis and Purification Workflow for Hydroxymethylbenzenesulfonic Acid
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Caption: A generalized workflow for the synthesis and purification of

hydroxymethylbenzenesulfonic acid.

Diagram 2: Isomeric Relationship
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Caption: Logical diagram showing the relationship between various structural isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

